Cas no 886569-97-7 (3-(4-Fluoro-benzyl)-benzoic Acid)

3-(4-Fluoro-benzyl)-benzoic Acid is a fluorinated aromatic compound with a benzoic acid core and a 4-fluorobenzyl substituent. This structure imparts unique electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The fluorine atom enhances metabolic stability and bioavailability, while the benzoic acid moiety allows for further functionalization via esterification or amidation. Its well-defined crystalline form ensures high purity and consistency in reactions. The compound is particularly useful in the development of bioactive molecules, where the fluorobenzyl group can influence binding affinity and selectivity. Suitable for controlled coupling reactions, it offers versatility in fine chemical applications.
3-(4-Fluoro-benzyl)-benzoic Acid structure
886569-97-7 structure
Product Name:3-(4-Fluoro-benzyl)-benzoic Acid
CAS No:886569-97-7
MF:C14H11FO2
MW:230.234347581863
MDL:MFCD23378462
CID:1930174
PubChem ID:46882001
Update Time:2025-06-06

3-(4-Fluoro-benzyl)-benzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-[(4-fluorophenyl)methyl]-
    • 3-(4-Fluoro-Benzyl)-Benzoic Acid
    • 3-(4-fluorobenzyl)benzoicacid
    • CHEMBL1079011
    • DB-423939
    • 3-(4-fluorobenzyl)benzoic acid
    • 886569-97-7
    • AKOS027255314
    • CS-0037500
    • MFCD23378462
    • 3-[(4-fluorophenyl)methyl]benzoic acid
    • DTXSID301285157
    • AS-39816
    • 3-(4-Fluoro-benzyl)-benzoic Acid
    • MDL: MFCD23378462
    • Inchi: 1S/C14H11FO2/c15-13-6-4-10(5-7-13)8-11-2-1-3-12(9-11)14(16)17/h1-7,9H,8H2,(H,16,17)
    • InChI Key: IQZZTFXFBHYWOL-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CC1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 230.07430775g/mol
  • Monoisotopic Mass: 230.07430775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 37.3Ų

3-(4-Fluoro-benzyl)-benzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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